Silver-catalyzed direct benzylation of acetanilide: a highly efficient approach to unsymmetrical triarylmethanes†
RSC Advances Pub Date: 2018-08-28 DOI: 10.1039/C8RA06780E
Abstract
A highly efficient silver-catalyzed dibenzylation of acetanilides by employing the benzhydrol derivatives as the coupling partners to yield triphenylmethane derivatives has been developed. Various functional groups were tolerated, leading to the corresponding products in moderate to good yields. Preliminary experimental results indicated that the silver ions activate the arene rings and the strong acid TfOH provides the carbocations.
Recommended Literature
- [1] Back cover
- [2] Criteria of active sites in nonradical persulfate activation process from integrated experimental and theoretical investigations: boron–nitrogen-co-doped nanocarbon-mediated peroxydisulfate activation as an example†
- [3] Coordination polymernanorods of Fe-MIL-88B and their utilization for selective preparation of hematite and magnetite nanorods†
- [4] Photooxidation of Co-thiolato complexes in protic and aprotic solvents†
- [5] Using hematite for photoelectrochemical water splitting: a review of current progress and challenges
- [6] Insoluble oxalates modified K2XF6:Mn4+ (X = Ti, Ge, Si) red-emitting phosphors exhibiting excellent moisture resistance and luminescence for warm white light-emitting diodes†
- [7] Water-induced fluorescence enhancement of lead-free cesium bismuth halide quantum dots by 130% for stable white light-emitting devices†
- [8] Sampling and analytical methodology development for the determination of primary and secondary low molecular weight amines in ambient air
- [9] Domino allylic amination/Sonogashira/heterocyclisation reactions: palladium-catalysed three-component synthesis of pyrroles†
- [10] Summarising the precision statistics from collaborative trials
